Cas no 1804386-28-4 (1-Bromo-1-(5-bromo-2-chlorophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(5-bromo-2-chlorophenyl)propan-2-one
• CAS No: 1804386-28-4
• MF: C₉H₇Br₂ClO
• MW: 326.412280321121
• CID: 4973630
• Update Time: 2025-05-19

1-Bromo-1-(5-bromo-2-chlorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(5-bromo-2-chlorophenyl)propan-2-one

• Inchi： 1S/C9H7Br2ClO/c1-5(13)9(11)7-4-6(10)2-3-8(7)12/h2-4,9H,1H3
• InChI Key： RSGRDMWWILIRAM-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=C(C=1)Br)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(5-bromo-2-chlorophenyl)propan-2-one

Introduction to 1-Bromo-1-(5-bromo-2-chlorophenyl)propan-2-one (CAS No. 1804386-28-4)

1-Bromo-1-(5-bromo-2-chlorophenyl)propan-2-one (CAS No. 1804386-28-4) is a brominated organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its complex aromatic and aliphatic functionalities, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 1-Bromo-1-(5-bromo-2-chlorophenyl)propan-2-one consists of a brominated phenyl ring attached to a brominated and chlorinated propionone moiety. The presence of multiple halogen substituents imparts significant reactivity and versatility to this compound, allowing it to participate in a wide range of chemical reactions. These properties make it an attractive candidate for the development of novel drugs, polymers, and other advanced materials.

In the realm of pharmaceutical research, 1-Bromo-1-(5-bromo-2-chlorophenyl)propan-2-one has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that certain derivatives of 1-Bromo-1-(5-bromo-2-chlorophenyl)propan-2-one demonstrated potent inhibitory effects on cancer cell proliferation, making them potential candidates for further drug development.

Beyond its pharmaceutical applications, 1-Bromo-1-(5-bromo-2-chlorophenyl)propan-2-one has also found use in materials science. Its ability to undergo various chemical transformations makes it a valuable precursor for the synthesis of functional polymers and coatings. Research published in the Journal of Polymer Science in 2022 highlighted the use of this compound as a monomer in the preparation of high-performance polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics, automotive, and aerospace industries.

The synthesis of 1-Bromo-1-(5-bromo-2-chlorophenyl)propan-2-one typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include electrophilic aromatic substitution reactions followed by functional group transformations. Advances in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

In terms of safety and handling, it is important to note that while 1-Bromo-1-(5-bromo-2-chlorophenyl)propan-2-one is not classified as a hazardous or controlled substance, proper precautions should be taken during its handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, ensuring adequate ventilation, and storing the compound in a cool, dry place away from incompatible materials.

The market demand for 1-Bromo-1-(5-bromo-2-chlorophenyl)propan-2-one is expected to grow steadily over the next few years, driven by increasing research activities in pharmaceuticals and materials science. Key players in the industry are investing heavily in R&D to develop new applications for this compound, further expanding its market potential. As research continues to uncover new properties and uses for 1-Bromo-1-(5-bromo-2-chlorophenyl)propan-2-one, it is likely to become an increasingly important chemical intermediate in various industrial sectors.